Cas no 79887-12-0 (1-Ethynyl-4-heptylbenzene)

• Product Name: 1-Ethynyl-4-heptylbenzene
• CAS No: 79887-12-0
• MF: C₁₅H₂₀
• MW: 200.319304466248
• MDL: MFCD00173882
• CID: 60146
• PubChem ID: 2775128
• Update Time: 2025-04-19

1-Ethynyl-4-heptylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-4-heptylbenzene
• 4-N-HEPTYLPHENYLACETYLENE
• 4-heptylphenylacetylene
• p-n-heptylphenylacetylene
• FT-0607766
• MFCD00173882
• J-504619
• 1-ethynyl-4-heptyl-benzene
• AB91831
• CS-0455912
• AMY1611
• 79887-12-0
• AKOS015890845
• DTXSID00379400

• MDL： MFCD00173882
• Inchi： 1S/C15H20/c1-3-5-6-7-8-9-15-12-10-14(4-2)11-13-15/h2,10-13H,3,5-9H2,1H3
• InChI Key： CFWOIXKFXVUJPA-UHFFFAOYSA-N
• SMILES： C(CCC1C=CC(C#C)=CC=1)CCCC

Computed Properties

• Exact Mass: 200.15700
• Monoisotopic Mass: 200.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless or yellow liquid.
• Density: 0.9
• Boiling Point: 281.5 °C at 760 mmHg
• Flash Point: 281.5 °C at 760 mmHg
• Refractive Index: 1.507
• PSA: 0.00000
• LogP: 4.18080
• Solubility: Not determined

1-Ethynyl-4-heptylbenzene Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36/37/39; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives